Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate
Overview
Description
Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate, also known as t-BOC, is an organic compound that has a wide range of uses in scientific research. It is a versatile reagent used in the synthesis of various compounds and has found application in the fields of organic chemistry, biochemistry, and pharmacology. t-BOC has been used to synthesize a variety of compounds in the laboratory, including peptides, peptidomimetics, and other bioactive molecules. Additionally, t-BOC has been used to study the mechanism of action of various compounds and to investigate their biochemical and physiological effects.
Scientific Research Applications
Synthesis of Carbocyclic Analogues :
- The compound is an essential intermediate in the enantioselective synthesis of carbocyclic analogues of 2'-deoxyribonucleotides. Its significance is highlighted by its crystal structure confirming the relative substitution of the cyclopentane ring, aligning with that in β-2-deoxyribosylamine (Ober et al., 2004).
Use in Diels-Alder Reactions :
- The compound plays a role in the preparation and Diels-Alder reaction of a 2-Amido Substituted Furan, illustrating its versatility in complex organic synthesis (Padwa et al., 2003).
Production of Spirocyclopropanated Analogues :
- It's used in the transformation into spirocyclopropanated analogues of insecticides like Thiacloprid and Imidacloprid, demonstrating its utility in the development of agrochemicals (Brackmann et al., 2005).
Intermediary in Synthesizing Biologically Active Compounds :
- Serves as a crucial intermediate for the synthesis of many biologically active compounds such as omisertinib (AZD9291), showing its importance in pharmaceutical manufacturing (Zhao et al., 2017).
In Cyclizative Atmospheric CO2 Fixation :
- Demonstrates its reactivity and potential in green chemistry by participating in cyclizative atmospheric CO2 fixation, offering an environmentally friendly approach to chemical synthesis (Takeda et al., 2012).
Enantioselective Synthesis of Amino Acids :
- Involved in the enantioselective synthesis of 2-substituted 3-aminopropanoic acid (β-alanine) derivatives, further proving its utility in synthesizing essential biomolecules (Arvanitis et al., 1998).
properties
IUPAC Name |
tert-butyl N-[3-(4-bromophenoxy)propyl]-N-cyclopropylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24BrNO3/c1-17(2,3)22-16(20)19(14-7-8-14)11-4-12-21-15-9-5-13(18)6-10-15/h5-6,9-10,14H,4,7-8,11-12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJEROZQSOSDLQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCOC1=CC=C(C=C1)Br)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801130684 |
Source
|
| Record name | Carbamic acid, N-[3-(4-bromophenoxy)propyl]-N-cyclopropyl-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801130684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
370.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1704069-43-1 |
Source
|
| Record name | Carbamic acid, N-[3-(4-bromophenoxy)propyl]-N-cyclopropyl-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1704069-43-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-[3-(4-bromophenoxy)propyl]-N-cyclopropyl-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801130684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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